molecular formula C11H7FOS B1346318 3-(3-Fluorobenzoyl)thiophene CAS No. 896618-57-8

3-(3-Fluorobenzoyl)thiophene

Cat. No. B1346318
CAS RN: 896618-57-8
M. Wt: 206.24 g/mol
InChI Key: MWVKQWWXIODXPB-UHFFFAOYSA-N
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Description

3-(3-Fluorobenzoyl)thiophene is a heterocyclic organic compound with the molecular formula C11H7FOS . It is not intended for human or veterinary use and is used for research purposes only.


Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including ring-forming multicomponent reactions . The synthesis of 3-fluorothiophene is challenging due to the higher reactivity of the 2-position of thiophene .


Molecular Structure Analysis

The molecular weight of 3-(3-Fluorobenzoyl)thiophene is 206.24 g/mol . Thiophene derivatives possess exceptional photophysical properties compared to other heterocycles .


Chemical Reactions Analysis

Thiophenes are important heterocyclic scaffolds found in natural products as well as in pharmaceutically active agents . They have attracted considerable interest due to their peculiar redox potentials .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(3-Fluorobenzoyl)thiophene include its molecular formula (C11H7FOS) and molecular weight (206.24 g/mol) .

Scientific Research Applications

Medicinal Chemistry Drug Development

Thiophene derivatives, including compounds like 3-(3-Fluorobenzoyl)thiophene, are a significant class of heterocyclic compounds in medicinal chemistry. They serve as a scaffold for developing new drugs with various biological effects, such as antimicrobial, anti-inflammatory, and anticancer properties .

Antimicrobial Agents Combating Resistance

Research into new classes of antibiotics often explores thiophene derivatives due to their potential antimicrobial activities. Compounds like 3-(3-Fluorobenzoyl)thiophene could be synthesized and tested against disease-causing pathogens to address global health concerns like antimicrobial resistance .

Safety And Hazards

The safety data sheet for thiophene indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Thiophene-based analogs are being researched extensively due to their potential as biologically active compounds . They are also being used in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .

properties

IUPAC Name

(3-fluorophenyl)-thiophen-3-ylmethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H7FOS/c12-10-3-1-2-8(6-10)11(13)9-4-5-14-7-9/h1-7H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MWVKQWWXIODXPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)C(=O)C2=CSC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H7FOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00641836
Record name (3-Fluorophenyl)(thiophen-3-yl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00641836
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-Fluorobenzoyl)thiophene

CAS RN

896618-57-8
Record name (3-Fluorophenyl)(thiophen-3-yl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00641836
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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